4-({[9-(4-Nitrophenyl)-8-oxo-4,5,6,7,8,9-hexahydro[1,2,4]triazolo[5,1-b]quinazolin-2-yl]thio}methyl)benzoic acid
Catalog No.
S1972482
CAS No.
912758-03-3
M.F
C23H19N5O5S
M. Wt
477.5
Availability
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CAS Number
912758-03-3
Product Name
4-({[9-(4-Nitrophenyl)-8-oxo-4,5,6,7,8,9-hexahydro[1,2,4]triazolo[5,1-b]quinazolin-2-yl]thio}methyl)benzoic acid
IUPAC Name
4-[[9-(4-nitrophenyl)-8-oxo-5,6,7,9-tetrahydro-4H-[1,2,4]triazolo[5,1-b]quinazolin-2-yl]sulfanylmethyl]benzoic acid
Molecular Formula
C23H19N5O5S
Molecular Weight
477.5
InChI
InChI=1S/C23H19N5O5S/c29-18-3-1-2-17-19(18)20(14-8-10-16(11-9-14)28(32)33)27-22(24-17)25-23(26-27)34-12-13-4-6-15(7-5-13)21(30)31/h4-11,20H,1-3,12H2,(H,30,31)(H,24,25,26)
InChI Key
JKLCVDTUNUNYNW-UHFFFAOYSA-N
SMILES
C1CC2=C(C(N3C(=NC(=N3)SCC4=CC=C(C=C4)C(=O)O)N2)C5=CC=C(C=C5)[N+](=O)[O-])C(=O)C1
Canonical SMILES
C1CC2=C(C(N3C(=NC(=N3)SCC4=CC=C(C=C4)C(=O)O)N2)C5=CC=C(C=C5)[N+](=O)[O-])C(=O)C1
XLogP3
3.6
Dates
Modify: 2023-07-22
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